(5E)-2-mercapto-5-[(5-methyl-2-thienyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• Molecular Formula: C15H12N2OS2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: (5E)-5-[(5-methylthiophen-2-yl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C15H12N2OS2/c1-10-7-8-12(20-10)9-13-14(18)17(15(19)16-13)11-5-3-2-4-6-11/h2-9H,1H3,(H,16,19)/b13-9+
• InChI Key: GSWBNTZZGZWFHG-UKTHLTGXSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=C/2\C(=O)N(C(=S)N2)C3=CC=CC=C3
• Canonical SMILES: CC1=CC=C(S1)C=C2C(=O)N(C(=S)N2)C3=CC=CC=C3

Description

The compound (5E)-2-mercapto-5-[(5-methyl-2-thienyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one features an imidazolone core substituted with a mercapto group (C2), a phenyl group (C3), and a 5-methylthienylmethylene moiety (C5).

Biological Activity

(5E)-2-mercapto-5-[(5-methyl-2-thienyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one is a compound of interest due to its potential biological activities. This compound, with the molecular formula $C_{15}H_{12}N_{2}OS_{2}$, has been studied for various pharmacological properties, including its effects on tyrosinase activity, which is crucial in melanin production and skin pigmentation disorders.

Property	Value
Molecular Formula	C₁₅H₁₂N₂OS₂
Molecular Weight	300.4 g/mol
CAS Number	894500-69-7
Hazard Classification	Irritant

Tyrosinase Inhibition

Tyrosinase is an enzyme involved in the biosynthesis of melanin. Inhibition of this enzyme can be beneficial in treating hyperpigmentation disorders. Recent studies have evaluated the tyrosinase inhibitory activity of various analogs related to (5E)-2-mercapto-5-[(5-methyl-2-thienyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one.

• In Vitro Studies :
  • The compound exhibited significant inhibition of mushroom tyrosinase with an IC50 value comparable to that of well-known inhibitors like kojic acid .
  • In cellular assays using B16F10 murine melanoma cells, the compound demonstrated potent anti-melanogenic effects without significant cytotoxicity at concentrations up to 20 µM .

Antimicrobial Activity

Some derivatives of imidazolidinone compounds have displayed antimicrobial properties against bacterial strains such as Staphylococcus aureus and Candida albicans. While direct studies on this specific compound are sparse, the structural similarities suggest potential antimicrobial activity that warrants further investigation .

Study 1: Tyrosinase Inhibition in B16F10 Cells

In a study assessing the effects of (5E)-2-mercapto-5-[(5-methyl-2-thienyl)methylene]-3-phenyl-3,5-dihydro-4H-imidazol-4-one on B16F10 cells:

• Methodology : Cells were treated with varying concentrations of the compound followed by stimulation with IBMX and α-MSH.
• Results : The compound significantly reduced intracellular tyrosinase activity compared to control groups, showcasing its potential as a skin-whitening agent .

Study 2: Structure Activity Relationship (SAR)

A comprehensive SAR study on related compounds highlighted that modifications to the thienyl and phenyl groups could enhance or diminish biological activity. Understanding these relationships is critical for optimizing the efficacy of (5E)-2-mercapto derivatives in therapeutic applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The primary structural variation among analogs lies in the substituent at the C5 position. Below is a comparative analysis of key derivatives:

Table 1: Structural and Molecular Comparison of Analogs

Compound (Substituent at C5)	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Properties
Target: 5-methyl-2-thienylmethylene	C₁₅H₁₂N₂OS₂	324.39	Thienyl, methyl	Not explicitly reported
3,4,5-Trimethoxybenzylidene (Ev4)	C₁₉H₁₈N₂O₄S	370.42	Benzylidene, methoxy (×3)	Discontinued product
Pyridin-2-ylmethylene (Ev5)	C₁₅H₁₁N₃OS	281.33	Pyridinyl	Higher nitrogen content
4-Nitrobenzylidene (Ev6)	C₁₆H₁₁N₃O₃S	325.34	Benzylidene, nitro	IRRITANT label
4-Dimethylaminobenzylidene (Ev7)	C₁₈H₁₇N₃OS	323.41	Benzylidene, dimethylamino	IRRITANT label; basic group

Key Observations:

• The dimethylamino group (Ev7) is electron-donating, enhancing solubility in acidic environments . The thienyl group in the target compound introduces sulfur-based conjugation, which may influence redox properties.

• Steric and Lipophilic Effects :

  • The trimethoxybenzylidene group (Ev4) adds significant steric bulk and hydrophilicity due to methoxy groups .
  • The methyl substituent on the thienyl ring (target) likely improves lipophilicity compared to unsubstituted thienyl analogs.

Spectroscopic and Crystallographic Data

• NMR: notes identical $^1$H-NMR spectra for related compounds, suggesting core imidazolone signals remain consistent. Substituent-specific shifts (e.g., nitro protons in Ev6 or aromatic protons in Ev7) would differentiate analogs .
• However, the thienyl group’s planarity in the target compound may influence packing efficiency compared to bulkier substituents .